thymidylyl-(3/'-5/')deoxyuridine
thymidylyl-(3/'-5/')deoxyuridine
Brand Name:
Vulcanchem
CAS No.:
10318-59-9
VCID:
VC0083611
InChI:
InChI=1S/C19H25N4O12P/c1-9-6-23(19(29)21-17(9)27)16-5-11(12(7-24)33-16)35-36(30,31)32-8-13-10(25)4-15(34-13)22-3-2-14(26)20-18(22)28/h2-3,6,10-13,15-16,24-25H,4-5,7-8H2,1H3,(H,30,31)(H,20,26,28)(H,21,27,29)/t10-,11+,12+,13+,15+,16+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OCC3C(CC(O3)N4C=CC(=O)NC4=O)O
Molecular Formula:
C19H25N4O12P
Molecular Weight:
532.4 g/mol
thymidylyl-(3/'-5/')deoxyuridine
CAS No.: 10318-59-9
Main Products
VCID: VC0083611
Molecular Formula: C19H25N4O12P
Molecular Weight: 532.4 g/mol
CAS No. | 10318-59-9 |
---|---|
Product Name | thymidylyl-(3/'-5/')deoxyuridine |
Molecular Formula | C19H25N4O12P |
Molecular Weight | 532.4 g/mol |
IUPAC Name | [(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3R,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] hydrogen phosphate |
Standard InChI | InChI=1S/C19H25N4O12P/c1-9-6-23(19(29)21-17(9)27)16-5-11(12(7-24)33-16)35-36(30,31)32-8-13-10(25)4-15(34-13)22-3-2-14(26)20-18(22)28/h2-3,6,10-13,15-16,24-25H,4-5,7-8H2,1H3,(H,30,31)(H,20,26,28)(H,21,27,29)/t10-,11+,12+,13+,15+,16+/m0/s1 |
Standard InChIKey | JEFGXHFUMBYQPS-PCKPYIHYSA-N |
Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@H]([C@H](O2)CO)OP(=O)(O)OC[C@@H]3[C@H](C[C@@H](O3)N4C=CC(=O)NC4=O)O |
SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OCC3C(CC(O3)N4C=CC(=O)NC4=O)O |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OCC3C(CC(O3)N4C=CC(=O)NC4=O)O |
Synonyms | 2'-deoxyuridylyl-(5'-3')thymidine dTpdU thymidylyl-(3'-5')deoxyuridine |
PubChem Compound | 165861 |
Last Modified | Nov 11 2021 |
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